![molecular formula C7H4ClF3O B1585942 1-Chloro-4-(trifluoromethoxy)benzene CAS No. 461-81-4](/img/structure/B1585942.png)
1-Chloro-4-(trifluoromethoxy)benzene
Overview
Description
1-Chloro-4-(trifluoromethoxy)benzene, with the chemical formula C7H4ClF3O, has a molecular weight of 196.554 g/mol. Its CAS Registry Number is 461-81-4 . This compound appears as a colorless to slightly pale yellow liquid .
Synthesis Analysis
This compound can be prepared from 4-chloro-1-(trifluoromethoxy)benzene via hydrogenolysis .
Chemical Reactions Analysis
The mechanism for its synthesis involves nucleophilic attack of the carbon-sulfur bond on a positively charged halogen, followed by nucleophilic substitution by a fluoride .
Physical And Chemical Properties Analysis
Scientific Research Applications
Halogenation and Derivative Synthesis
Controlled chlorination of trifluoromethoxybenzene, including 1-Chloro-4-(trifluoromethoxy)benzene, leads to the production of mono-, di-, tri-, and tetrachloro derivatives. These derivatives exhibit good thermal stability and are significant in various chemical syntheses. The halogenated products from trifluoromethoxybenzene demonstrate a unique hydrogen-fluorine coupling, valuable in understanding molecular interactions and configurations (Herkes, 1977).
Synthesis of Fluorine-containing Polymers
The compound of 1,4-bis(2-trifluoromethyl-4-nitrophenoxy)benzene, synthesized from reactions involving this compound, is utilized in creating novel fluorine-containing polyetherimide. These polymers, characterized by FTIR and DSC technologies, are significant in the development of materials with unique properties (Yu Xin-hai, 2010).
Electrophilic Trifluoromethylation
This compound is involved in the process of electrophilic trifluoromethylation of aromatic compounds. Methyltrioxorhenium acts as a catalyst in these reactions, which are significant for introducing trifluoromethyl groups into various aromatic structures, enhancing their chemical and physical properties (Mejía & Togni, 2012).
Metalation Studies
Metalation reactions involving chloro(trifluoromethyl)benzenes, such as this compound, provide insights into regioselectivity and the interaction of halogen substituents with metal ions. These studies are fundamental in understanding chemical reactivity and designing specific chemical synthesis pathways (Mongin, Desponds, & Schlosser, 1996).
Photoreactivity and Environmental Interaction
The photoreactivity of compounds like this compound, especially when used in herbicides, is studied to understand their behavior and degradation in different soil types. This research is crucial for assessing environmental impact and the safe use of such chemicals (Scrano, Bufo, Cataldi, & Albanis, 2004).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1-Chloro-4-(trifluoromethoxy)benzene, also known as 4-(TRIFLUOROMETHOXY)CHLOROBENZENE, is a chemical compound that primarily targets the respiratory system, liver, and adrenal gland . These organs play crucial roles in various physiological processes, including metabolism, hormone regulation, and immune response.
Mode of Action
It is known to interact with its targets through various chemical reactions, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure and function of the target cells.
Biochemical Pathways
This compound affects several biochemical pathways. It is used as an intermediate in the synthesis of dyes, pharmaceuticals, pesticides, insecticides, and herbicides . The compound’s interaction with these pathways can lead to downstream effects, such as changes in cell signaling, gene expression, and metabolic processes.
Pharmacokinetics
The pharmacokinetics of this compound involves its absorption, distribution, metabolism, and excretion (ADME). The compound is readily absorbed via the gastrointestinal tract and is predominantly distributed to the lungs and adipose tissue . The impact of these ADME properties on the bioavailability of this compound is currently under investigation.
Result of Action
The molecular and cellular effects of this compound’s action include cytotoxicity to certain cells, such as Salmonella typhimurium, Chinese hamster ovary cells, mouse lymphoma L5178Y cells, and Balb/3T3 cells . It has also been found to induce an increase in sister chromatid exchange in L5178Y cells with and without metabolic activation .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, occupational exposure to the compound can occur through inhalation and dermal contact during its production and use . Additionally, the compound’s action may be affected by factors such as temperature, pH, and the presence of other chemicals in the environment.
properties
IUPAC Name |
1-chloro-4-(trifluoromethoxy)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3O/c8-5-1-3-6(4-2-5)12-7(9,10)11/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SELFZOLQRDPBKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10196721 | |
Record name | 1-Chloro-4-(trifluoromethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10196721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
461-81-4 | |
Record name | 1-Chloro-4-(trifluoromethoxy)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=461-81-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Chloro-4-(trifluoromethoxy)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000461814 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Chloro-4-(trifluoromethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10196721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-4-(trifluoromethoxy)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.652 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-Chloro-4-(trifluoromethoxy)benzene | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4UBA2QE3RJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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